molecular formula C17H17N B8708296 4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline CAS No. 88422-89-3

4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline

Cat. No.: B8708296
CAS No.: 88422-89-3
M. Wt: 235.32 g/mol
InChI Key: BRNYTOQCVNIUDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4-Dimethyl-1-phenyl-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C17H17N and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

88422-89-3

Molecular Formula

C17H17N

Molecular Weight

235.32 g/mol

IUPAC Name

4,4-dimethyl-1-phenyl-3H-isoquinoline

InChI

InChI=1S/C17H17N/c1-17(2)12-18-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)17/h3-11H,12H2,1-2H3

InChI Key

BRNYTOQCVNIUDM-UHFFFAOYSA-N

Canonical SMILES

CC1(CN=C(C2=CC=CC=C21)C3=CC=CC=C3)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.42 g (10.0 mmol) of P2O5 and POCl3 (4 ml) were added to a solution of 1.27 g (5.0 mmol) of N-(2-methyl-2-phenylpropyl)benzamide in xylene (20 ml) and the mixture was heated at 150° C. for 3 h. After cooling to RT the mixture was concentrated to small volume under vacuum. The residue was made alkaline with a 20% aqueous NaOH solution. It was then extracted with EE and the organic phase was dried over Na2SO4, filtered and concentrated to small volume under vacuum. 634 mg (2.7 mmol) of 4,4-dimethyl-1-phenyl-3,4-dihydroisoquinoline were obtained as the residue, which was reacted further with no additional purification.
Name
Quantity
1.42 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
1.27 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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